(E)-3-(4-(4-oxo-5-((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)-4,5-dihydrothiazol-2-yl)piperazin-1-yl)propanenitrile

• IUPAC Name: 3-[4-[(5E)-4-oxo-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-1,3-thiazol-2-yl]piperazin-1-yl]propanenitrile
• InChI: InChI=1S/C22H19F3N4O2S/c23-22(24,25)16-4-1-3-15(13-16)18-6-5-17(31-18)14-19-20(30)27-21(32-19)29-11-9-28(10-12-29)8-2-7-26/h1,3-6,13-14H,2,8-12H2/b19-14+
• InChI Key: CIVNXJZKLVLZFZ-XMHGGMMESA-N
• Canonical SMILES: C1CN(CCN1CCC#N)C2=NC(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)S2
• Isomeric SMILES: C1CN(CCN1CCC#N)C2=NC(=O)/C(=C\C3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)/S2
• Molecular Formula: C22H19F3N4O2S
• Molecular Weight: 460.5 g/mol

Description

(E)-3-(4-(4-oxo-5-((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)-4,5-dihydrothiazol-2-yl)piperazin-1-yl)propanenitrile is a useful research compound. Its molecular formula is C22H19F3N4O2S and its molecular weight is 460.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A novel series of compounds, including derivatives similar to the specified chemical structure, were synthesized to explore their potential pharmacological applications. The compounds were evaluated for their antidepressant and antianxiety activities through Porsolt’s behavioral despair (forced swimming) test and the plus maze method on albino mice. Certain derivatives demonstrated significant activity in reducing the duration of immobility times and showed notable antianxiety effects, indicating potential applications in mental health treatment (J. Kumar et al., 2017).

Biological Activity of Furan/Thiophene and Piperazine-Containing Compounds

Research on novel furan/thiophene and piperazine-containing 1,2,4-triazole Mannich bases, including compounds with structural similarities to the specified chemical, revealed significant in vitro and in vivo fungicidal activity against several plant fungi. The trifluoromethyl-containing derivatives, in particular, showed superior activity, with some compounds displaying comparable efficacy to commercial fungicides. These findings suggest potential applications in agriculture as novel agrochemicals (Baolei Wang et al., 2015).

Structural and Catalytic Properties of Complexes

Research on Pt(II) complexes of polydentate ligands, including those with structural components similar to the specified chemical, highlighted their potential applications in catalysis and material science. The synthesized complexes were characterized by various spectroscopic methods and demonstrated specific thermal and magnetic properties, indicating their utility in developing new catalytic systems and materials with tailored properties (Yakup Baran et al., 2012).

Reactivity and Adsorption Behavior

A study on the reactivity and adsorption behavior of triazole derivatives, including those structurally related to the specified chemical, utilized Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations. The research provided insights into the local reactive properties and noncovalent interactions of the compounds, suggesting implications for their stability and interactions in pharmaceutical applications (H. Al-Ghulikah et al., 2021).

X-ray Crystallographic Studies

The structural elucidation of related triazenes and piperazine derivatives through X-ray crystallography offered valuable information on the molecular geometry and conformations of these compounds. Understanding their crystal structures provides a foundation for designing drugs with enhanced efficacy and reduced side effects, showcasing the importance of structural studies in drug development (Vanessa Renee Little et al., 2008).